3-Desamino-2,3-dehydro Sitagliptin
3-Desamino-2,3-dehydro Sitagliptin
Brand Name:
Vulcanchem
CAS No.:
1253056-18-6
VCID:
VC0050798
InChI:
InChI=1S/C16H12F6N4O/c17-10-7-12(19)11(18)6-9(10)2-1-3-14(27)25-4-5-26-13(8-25)23-24-15(26)16(20,21)22/h1,3,6-7H,2,4-5,8H2/b3-1+
SMILES:
C1CN2C(=NN=C2C(F)(F)F)CN1C(=O)C=CCC3=CC(=C(C=C3F)F)F
Molecular Formula:
C16H12F6N4O
Molecular Weight:
390.289
3-Desamino-2,3-dehydro Sitagliptin
CAS No.: 1253056-18-6
Reference Standards
VCID: VC0050798
Molecular Formula: C16H12F6N4O
Molecular Weight: 390.289
| CAS No. | 1253056-18-6 |
|---|---|
| Product Name | 3-Desamino-2,3-dehydro Sitagliptin |
| Molecular Formula | C16H12F6N4O |
| Molecular Weight | 390.289 |
| IUPAC Name | (E)-1-[3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]-4-(2,4,5-trifluorophenyl)but-2-en-1-one |
| Standard InChI | InChI=1S/C16H12F6N4O/c17-10-7-12(19)11(18)6-9(10)2-1-3-14(27)25-4-5-26-13(8-25)23-24-15(26)16(20,21)22/h1,3,6-7H,2,4-5,8H2/b3-1+ |
| Standard InChIKey | QSSHJJFVCWMIKH-HNQUOIGGSA-N |
| SMILES | C1CN2C(=NN=C2C(F)(F)F)CN1C(=O)C=CCC3=CC(=C(C=C3F)F)F |
| Synonyms | (E)-1-(3-(Trifluoromethyl)-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl)-4-(2,4,5-trifluorophenyl)but-2-en-1-one |
| PubChem Compound | 49783992 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume